Cas no 952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile)

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile structure

952949-59-6 structure

Product Name:5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile

CAS No:952949-59-6

MF:C₁₈H₂₀N₄

MW:292.378203392029

CID:1038271

PubChem ID:17609570

Update Time:2025-04-20

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
- A859100
- DTXSID70589877
- AKOS016001804
- 952949-59-6
- MDL： MFCD13875937
- Inchi： 1S/C18H20N4/c19-13-16-12-17(20)6-7-18(16)22-10-8-21(9-11-22)14-15-4-2-1-3-5-15/h1-7,12H,8-11,14,20H2
- InChI Key： AWOFFCGJRYNITR-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2C#N)N)CC1

Computed Properties

Exact Mass: 292.16879665g/mol
Monoisotopic Mass: 292.16879665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 56.3Å²

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A070825-50mg	5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile	952949-59-6		50mg	$ 255.00	2022-06-08
TRC	A070825-100mg	5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile	952949-59-6		100mg	$ 420.00	2022-06-08

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Related Literature

1. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile) Related Products

Recommended suppliers

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent